Cas no 1251379-44-8 (1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane)

• Product Name: 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane
• CAS No: 1251379-44-8
• MF: C₁₀H₁₆BrF₃O
• MW: 289.132653236389
• CID: 5767495
• PubChem ID: 62107097
• Update Time: 2025-11-06

1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1133983
• 1251379-44-8
• 1-(bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane
• AKOS011386648
• 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane

• Inchi： 1S/C10H16BrF3O/c1-8-2-4-9(6-11,5-3-8)15-7-10(12,13)14/h8H,2-7H2,1H3
• InChI Key： FTHDPCWYIFSDOC-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C)CC1)OCC(F)(F)F

Computed Properties

• Exact Mass: 288.03366g/mol
• Monoisotopic Mass: 288.03366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane

Recent Advances in the Study of 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane (CAS: 1251379-44-8)

The compound 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane (CAS: 1251379-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethoxy and bromomethyl functional groups, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method utilizing a novel catalytic system. The researchers highlighted the compound's stability under various conditions, which is crucial for its application in large-scale pharmaceutical production. The study also explored the compound's reactivity with nucleophiles, providing valuable insights for further functionalization.

In addition to its synthetic utility, recent investigations have explored the biological activity of derivatives of 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs. The study also emphasized the importance of the trifluoroethoxy group in enhancing the bioavailability and metabolic stability of the derivatives.

Another significant development is the use of 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane as a key intermediate in the synthesis of novel fluorinated compounds. Fluorinated molecules are increasingly important in drug discovery due to their ability to improve pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed a series of fluorinated analogs derived from this compound, showing enhanced binding affinity to certain cancer-related targets. This highlights the compound's versatility and potential in oncology research.

Despite these advancements, challenges remain in the widespread application of 1-(Bromomethyl)-4-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed. Future research directions may include the development of greener synthetic methods and further exploration of its biological mechanisms. Overall, the compound represents a valuable tool in the toolkit of medicinal chemists and holds promise for future therapeutic innovations.